2-[(4-{[2-(ethylsulfanyl)phenyl]formamido}but-2-yn-1-yl)oxy]benzamide

• IUPAC Name: 2-[4-[(2-ethylsulfanylbenzoyl)amino]but-2-ynoxy]benzamide
• InChI: InChI=1S/C20H20N2O3S/c1-2-26-18-12-6-4-10-16(18)20(24)22-13-7-8-14-25-17-11-5-3-9-15(17)19(21)23/h3-6,9-12H,2,13-14H2,1H3,(H2,21,23)(H,22,24)
• InChI Key: JNRKYBWQMCNKIN-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC#CCOC2=CC=CC=C2C(=O)N
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

The compound “2-[(4-{[2-(ethylsulfanyl)phenyl]formamido}but-2-yn-1-yl)oxy]benzamide” is a complex organic molecule. It contains several functional groups, including an ethylsulfanyl group, a formamido group, a but-2-yn-1-yl group, and a benzamide group. These groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of its structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the ethylsulfanyl group might be susceptible to oxidation, and the formamido group could potentially participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces between its molecules.

Scientific Research Applications

2EFPB has a variety of applications in scientific research. It has been used in the synthesis of various molecules and compounds, including polymers, surfactants, and drug delivery systems. 2EFPB has also been used in the synthesis of peptides, proteins, and other bioactive molecules. It has been used in the study of enzyme-catalyzed reactions and in the study of the interactions between proteins and other biological molecules.

Mechanism of Action

The mechanism of action of 2EFPB is not fully understood. It is believed that the compound binds to certain proteins and enzymes, altering their structure and function. These changes lead to changes in the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
2EFPB has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and cytochrome P450 enzymes. It has also been found to have anti-inflammatory, antioxidant, and anti-cancer activity. In addition, 2EFPB has been found to have an effect on the metabolism of lipids, carbohydrates, and proteins.

Advantages and Limitations for Lab Experiments

2EFPB is a useful compound for laboratory experiments due to its stability and solubility in water. It is also relatively inexpensive and easy to obtain. However, it is important to note that the compound is toxic and should be handled with care. Additionally, 2EFPB has a short half-life, so it is important to use it quickly after synthesis.

Future Directions

There are a number of potential future directions for research related to 2EFPB. Further research could be done to better understand the mechanism of action of the compound and to identify other potential biochemical and physiological effects. Additionally, research could be done to develop more efficient and cost-effective methods for synthesizing 2EFPB. Research could also be done to explore the potential applications of 2EFPB in drug delivery systems and other medical treatments. Finally, research could be done to investigate the potential toxicity of 2EFPB and to develop methods for reducing its toxicity.

Synthesis Methods

2EFPB can be synthesized using a variety of methods. One of the most popular methods involves the reaction of benzyl bromide with 2-ethylsulfanylacetophenone in the presence of a base such as potassium carbonate. This reaction produces 2EFPB in high yields. Other methods for synthesizing 2EFPB include the reaction of ethyl bromoacetate with 2-ethylsulfanylacetophenone and the reaction of 2-ethylsulfanylacetophenone with potassium cyanide.